Cas no 549-92-8 (1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt)
![1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt structure](https://ossimg.kuujia.com/scimg/1000/549-92-8x500.png)
549-92-8 structure
Product Name:1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt
1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt
- SEMPERVIRINE NITRATE
- Sempervirin
- sempervirine
- yohimba-2,5,14,20-tetraene
- UNII-F8O9288136
- 549-92-8
- 16,17,18,19-tetrahydroyohimban
- FT-0632366
- Oprea1_819229
- AC1L52SO
- Sempervirene
- NS00094528
- 2,3,4,13- Tetrahydro-1H-benz(g)indolo(2,3-a)quinolizin-6-ium, hydroxide, inner salt
- HY-N7507
- CHEBI:9104
- 1H-BENZ(G)INDOLO(2,3-A)QUINOLIZIN-6-IUM, 2,3,4,13-TETRAHYDRO-, INNER SALT
- Q27108269
- AC1Q4V2S
- F8O9288136
- SCHEMBL3716210
- AR-1L4115
- C09240
- DTXSID50970229
- 1,2,3,4-Tetrahydro-13H-benz(g)indole(2,3-a)pyridocolinium nitrate
- 1,3,5,6,14,15,20,21-octadehydroyohimban
- SEMPERVIRINE [MI]
- FS-8963
- D85048
- CS-0131112
-
- Inchi： 1S/C19H16N2/c1-2-6-14-12-21-10-9-16-15-7-3-4-8-17(15)20-19(16)18(21)11-13(14)5-1/h3-4,7-12H,1-2,5-6H2
- InChI Key： UQVUEULZDJRMJR-UHFFFAOYSA-N
- SMILES： N12C=CC3=C4C=CC=CC4=NC3=C1C=C1CCCCC1=C2
Computed Properties
- Exact Mass: 331.09600
- Monoisotopic Mass: 273.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 19.9A^2
- XLogP3: 5.2
Experimental Properties
- Density: 1.28g/cm3
- Melting Point: 271°C
- Boiling Point: 591.6ºC at 760mmHg
- Flash Point: 311.6ºC
- Refractive Index: 1.73
- PSA: 88.77000
- LogP: 4.49710
1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt Security Information
- Hazard Category Code： 23/24/25
- Safety Instruction： S22; S36/37/39
- Risk Phrases：R23/24/25
1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
549-92-8 (1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt) Related Products
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